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Compound of Interest

Compound Name: Trichloroacetic anhydride

Cat. No.: B1210623 Get Quote

CAS Number: 4124-31-6

Introduction

Trichloroacetic anhydride, identified by the CAS number 4124-31-6, is a highly reactive and

versatile chemical reagent.[1] It is a dense, colorless liquid that is widely utilized across various

scientific disciplines, particularly in organic synthesis, pharmaceutical development, and

analytical chemistry.[2][3][4] Its significance stems from its potent reactivity as an acylating

agent, which allows for the introduction of the trichloroacetyl group into a wide range of

molecules. This modification can enhance molecular stability, alter electronic properties, and

serve as a protective group in complex syntheses.[4] This technical guide provides an in-depth

overview of trichloroacetic anhydride, including its physicochemical properties, key

applications with detailed experimental protocols, and safety considerations, tailored for

researchers, scientists, and drug development professionals.

Physicochemical and Safety Data
Trichloroacetic anhydride is a powerful acylating agent, but its reactivity also necessitates

careful handling due to its hazardous nature.[5] It is corrosive, harmful if swallowed, and can

cause severe skin burns and eye damage.[5] It is also sensitive to moisture and should be

stored under an inert atmosphere.[5] Key quantitative data for this compound are summarized

in the table below for easy reference.
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Property Value Reference

CAS Number 4124-31-6 [1]

Molecular Formula C4Cl6O3 [1]

Molecular Weight 308.76 g/mol

Appearance Clear, colorless liquid [1]

Boiling Point 139-141 °C at 60 mmHg [5]

Density 1.69 g/mL at 25 °C [5]

Refractive Index n20/D 1.484 [5]

Significance and Applications in Research and Drug
Development
The high electrophilicity of the carbonyl carbons in trichloroacetic anhydride makes it a more

reactive acylating agent than acetic anhydride. This increased reactivity is due to the strong

electron-withdrawing inductive effect of the three chlorine atoms on the alpha-carbon, which

makes the carbonyl carbon more susceptible to nucleophilic attack. This property is leveraged

in several key areas of research and development:

Pharmaceutical Synthesis: Trichloroacetic anhydride is a crucial reagent in the synthesis

of various active pharmaceutical ingredients (APIs). A notable example is its use as a

pharmaceutical synthesis intermediate in the production of glyburide, a sulfonylurea drug

used to treat type II diabetes.[6] It is also employed in the synthesis of anti-inflammatory and

analgesic drugs.[3]

Agrochemical Synthesis: This compound serves as an important building block in the

production of herbicides and fungicides.

Analytical Chemistry (Derivatization): In analytical chemistry, trichloroacetic anhydride is

used as a derivatizing agent to improve the chromatographic properties and detectability of

various compounds, particularly for gas chromatography-mass spectrometry (GC-MS)

analysis. It reacts with amines and other functional groups to form stable, more volatile

derivatives with characteristic mass fragmentation patterns.[2][7] This is particularly
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advantageous in the analysis of amphetamines and their metabolites in biological samples.

[2][7][8]

Biochemistry (Protein Modification): Researchers utilize trichloroacetic anhydride for the

modification of proteins and peptides. This allows for the study of structure-function

relationships and can improve the stability and solubility of these biomolecules for analytical

purposes.[3]

Key Experimental Protocols
The following sections provide detailed methodologies for some of the key applications of

trichloroacetic anhydride.

Derivatization of Amphetamines for GC-MS Analysis
This protocol outlines the general steps for the derivatization of amphetamine and

methamphetamine in urine samples using trichloroacetic anhydride prior to GC-MS analysis.

Materials:

Urine sample

Trichloroacetic anhydride

2-Methylphenethylamine (internal standard)

Solvents for extraction (e.g., 1-chlorobutane)

Borate buffer (pH 9.8)

1N Sodium hydroxide

Vortex mixer

Centrifuge

GC-MS system

Procedure:
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Sample Preparation: To a specified volume of urine, add the internal standard solution (2-

methylphenethylamine).

Alkalinization: Add 1 mL of borate buffer (pH 9.8) and 1 mL of 1N sodium hydroxide to make

the sample alkaline.

Liquid-Liquid Extraction: Add 10 mL of an appropriate organic solvent (e.g., 1-chlorobutane)

to extract the amphetamines. Vortex mix for 1 minute, followed by further mixing for 10

minutes. Centrifuge to separate the layers.

Back Extraction: The organic layer is then subjected to a liquid-liquid back extraction for

sample cleanup.

Derivatization: The cleaned extract is treated with trichloroacetic anhydride. The reaction

mixture may require heating (e.g., 50-60°C for 45-50 minutes) to ensure complete

derivatization.[8]

Work-up: Excess trichloroacetic anhydride and acidic by-products are removed. This may

involve adding water followed by another organic extraction of the derivatized

amphetamines.[8]

GC-MS Analysis: The final organic extract containing the derivatized amphetamines is

injected into the GC-MS system. A typical GC temperature is around 180°C.[2] The mass

spectrometer is set to monitor specific ions characteristic of the derivatized amphetamine,

methamphetamine, and the internal standard.[2]
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Workflow for amphetamine derivatization using trichloroacetic anhydride.
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Synthesis of Acryloylmorpholine
Trichloroacetic anhydride can be used in the synthesis of acryloylmorpholine, a valuable

monomer for producing water-soluble polymers with applications in medicine and industry.[6]

The following is a general procedure; specific quantities and conditions may vary based on the

specific patent or publication.

Materials:

Acrylic acid

Trichloroacetic anhydride

Morpholine

Appropriate solvent (e.g., dichloromethane)

Triethylamine (or other base)

Standard glassware for organic synthesis

Procedure:

Formation of the Mixed Anhydride (in situ): Acrylic acid is reacted with trichloroacetic
anhydride in an appropriate solvent. This forms a mixed anhydride which is a highly reactive

acylating agent.

Amidation: Morpholine is added to the reaction mixture. The nitrogen atom of morpholine

acts as a nucleophile and attacks the carbonyl group of the acrylic acid portion of the mixed

anhydride.

Work-up: The reaction mixture is typically washed with water and a mild base (e.g., sodium

bicarbonate solution) to remove unreacted starting materials and by-products. The organic

layer is then dried and the solvent is removed under reduced pressure to yield the crude

acryloylmorpholine.

Purification: The crude product can be purified by distillation or column chromatography.
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Logical flow for the synthesis of acryloylmorpholine.

Conclusion
Trichloroacetic anhydride is an indispensable reagent for researchers and professionals in

the fields of chemistry and drug development. Its high reactivity as an acylating agent facilitates

a wide range of chemical transformations, from the synthesis of complex pharmaceutical

molecules to the derivatization of analytes for sensitive detection. A thorough understanding of

its properties, applications, and safe handling procedures is essential for its effective and

responsible use in the laboratory. The experimental workflows and data presented in this guide

are intended to provide a solid foundation for the practical application of this versatile

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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